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Compound of Interest

Compound Name: n,3-dimethylbutanamide

Cat. No.: B1633665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N,3-dimethylbutanamide,

including its synonyms, chemical identifiers, and key physicochemical properties. The

information is intended to support researchers and professionals in the fields of chemistry and

drug development.

Chemical Identity and Synonyms
N,3-dimethylbutanamide is a chemical compound with the molecular formula C6H13NO.[1][2]

[3] It is also known by a variety of synonyms and identifiers, which are crucial for accurate

database searches and material procurement.

Table 1: Synonyms and Identifiers for N,3-dimethylbutanamide
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Identifier Type Identifier

Systematic Name N,3-dimethylbutanamide

CAS Number 21458-36-6[1][2]

Other Names Butanamide, N,3-dimethyl-[1][2]

N-Methylisovaleramide[2]

N-methyl-3-methylbutanoicamide[2]

PubChem CID 528604[1]

InChI
InChI=1S/C6H13NO/c1-5(2)4-6(8)7-

3/h5H,4H2,1-3H3,(H,7,8)[1][2]

InChIKey GFWZPTGIVKRQNM-UHFFFAOYSA-N[1][2]

Canonical SMILES CC(C)CC(=O)NC[1][2]

Trade Names
A thorough search of chemical supplier databases, patent literature, and safety data sheets did

not reveal any specific trade names for N,3-dimethylbutanamide. This suggests that the

compound is primarily available as a research chemical and is not widely marketed under a

commercial trade name.

Physicochemical Properties
The following table summarizes the key computed physicochemical properties of N,3-
dimethylbutanamide. This data is essential for understanding the compound's behavior in

various experimental settings.

Table 2: Physicochemical Properties of N,3-dimethylbutanamide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Butanamide_-N_3-dimethyl
https://www.guidechem.com/encyclopedia/n-3-dimethylbutanamide-dic737696.html
https://pubchem.ncbi.nlm.nih.gov/compound/Butanamide_-N_3-dimethyl
https://www.guidechem.com/encyclopedia/n-3-dimethylbutanamide-dic737696.html
https://www.guidechem.com/encyclopedia/n-3-dimethylbutanamide-dic737696.html
https://www.guidechem.com/encyclopedia/n-3-dimethylbutanamide-dic737696.html
https://pubchem.ncbi.nlm.nih.gov/compound/Butanamide_-N_3-dimethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Butanamide_-N_3-dimethyl
https://www.guidechem.com/encyclopedia/n-3-dimethylbutanamide-dic737696.html
https://pubchem.ncbi.nlm.nih.gov/compound/Butanamide_-N_3-dimethyl
https://www.guidechem.com/encyclopedia/n-3-dimethylbutanamide-dic737696.html
https://pubchem.ncbi.nlm.nih.gov/compound/Butanamide_-N_3-dimethyl
https://www.guidechem.com/encyclopedia/n-3-dimethylbutanamide-dic737696.html
https://www.benchchem.com/product/b1633665?utm_src=pdf-body
https://www.benchchem.com/product/b1633665?utm_src=pdf-body
https://www.benchchem.com/product/b1633665?utm_src=pdf-body
https://www.benchchem.com/product/b1633665?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 115.176 g/mol [1]

Molecular Formula C6H13NO [1][2]

XLogP3-AA 0.8 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 2 [1]

Exact Mass 115.099714038 [1]

Monoisotopic Mass 115.099714038 [1]

Topological Polar Surface Area 29.1 Å² [1]

Heavy Atom Count 8 [1]

Complexity 78.6 [1]

Experimental Data and Protocols
Despite a comprehensive literature search, no detailed experimental protocols for the

application of N,3-dimethylbutanamide in biological assays or as a therapeutic agent were

found. The compound is mentioned in the scientific literature, for instance, in the context of

synthesizing novel antitumor agents and antibody-drug conjugates.[4][5] However, these

sources describe the synthesis of N,3-dimethylbutanamide as an intermediate or analogue,

rather than its subsequent experimental use or biological evaluation.

Therefore, this guide cannot provide specific experimental protocols for the use of N,3-
dimethylbutanamide. Researchers interested in the applications of this compound would need

to develop their own experimental designs based on its chemical structure and properties.

Signaling Pathways and Biological Activity
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There is currently no publicly available information regarding the biological activity of N,3-
dimethylbutanamide or its involvement in any signaling pathways. The lack of published

research in this area means that its mechanism of action, potential targets, and overall

pharmacological profile remain uncharacterized.

Due to the absence of data on signaling pathways or other logical relationships, no diagrams

could be generated for this technical guide.

Conclusion
N,3-dimethylbutanamide is a chemical compound with well-defined physicochemical

properties and a number of known synonyms. However, there is a significant gap in the publicly

available scientific literature regarding its commercial trade names, its use in specific

experimental protocols, and its biological activity. For researchers and drug development

professionals, N,3-dimethylbutanamide represents a largely unexplored molecule. Future

studies are required to elucidate its potential applications and biological functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1633665#n-3-dimethylbutanamide-synonyms-and-
trade-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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